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Cat. No.: B606083 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the dosing regimen and

experimental protocols for utilizing Osoresnontrine (BI 409306), a potent and selective

phosphodiesterase 9A (PDE9A) inhibitor, in mouse models of cognition. The following sections

detail the mechanism of action, dosing information, and step-by-step protocols for key

behavioral assays.

Mechanism of Action
Osoresnontrine is a selective inhibitor of phosphodiesterase 9A (PDE9A).[1] PDE9A is an

enzyme that specifically hydrolyzes cyclic guanosine monophosphate (cGMP), a crucial second

messenger in neuronal signaling pathways. By inhibiting PDE9A, Osoresnontrine prevents the

degradation of cGMP, leading to its accumulation in brain regions associated with cognition.[2]

[3] Elevated cGMP levels are believed to enhance synaptic plasticity, a fundamental process

for learning and memory, by strengthening glutamatergic signaling pathways.[4][5] Preclinical

studies have demonstrated that Osoresnontrine increases cGMP levels in the brain, facilitates

long-term potentiation (LTP) in the hippocampus, and improves performance in cognitive tasks

assessing working and episodic memory in rodents.[2][3]
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Simplified Signaling Pathway of Osoresnontrine
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science
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